molecular formula C13H11N5O B8487885 1-[4-Phenyl-3-(4H-1,2,4-triazol-4-yl)-1H-pyrazol-1-yl]ethan-1-one CAS No. 62538-06-1

1-[4-Phenyl-3-(4H-1,2,4-triazol-4-yl)-1H-pyrazol-1-yl]ethan-1-one

Cat. No.: B8487885
CAS No.: 62538-06-1
M. Wt: 253.26 g/mol
InChI Key: QBMWANPFNNAVHN-UHFFFAOYSA-N
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Description

1-[4-Phenyl-3-(4H-1,2,4-triazol-4-yl)-1H-pyrazol-1-yl]ethan-1-one is a useful research compound. Its molecular formula is C13H11N5O and its molecular weight is 253.26 g/mol. The purity is usually 95%.
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Properties

CAS No.

62538-06-1

Molecular Formula

C13H11N5O

Molecular Weight

253.26 g/mol

IUPAC Name

1-[4-phenyl-3-(1,2,4-triazol-4-yl)pyrazol-1-yl]ethanone

InChI

InChI=1S/C13H11N5O/c1-10(19)18-7-12(11-5-3-2-4-6-11)13(16-18)17-8-14-15-9-17/h2-9H,1H3

InChI Key

QBMWANPFNNAVHN-UHFFFAOYSA-N

Canonical SMILES

CC(=O)N1C=C(C(=N1)N2C=NN=C2)C3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of 4-(4-phenyl-5-pyrazolyl)-4H-1,2,4-triazole (1.0 g) in acetic anhydride is refluxed until a clear solution is obtained. The solution is poured into ice water and stirred for 1/2 hour. The yellowish solid is collected and recrystallized from a mixture of chloroform/hexane, giving a white powder, m.p. 165° C. to 168° C. Similarly prepared is the propionyl derivative.
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1 g
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ice water
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[Compound]
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propionyl
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